Cas no 103505-12-0 (2,6-Octadienedioic acid, 2,7-dimethyl-)

• Product Name: 2,6-Octadienedioic acid, 2,7-dimethyl-
• CAS No: 103505-12-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1141386
• Update Time: 2024-07-27

2,6-Octadienedioic acid, 2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienedioic acid, 2,7-dimethyl-

• Inchi： 1S/C10H14O4/c1-7(9(11)12)5-3-4-6-8(2)10(13)14/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： SBAPKYXYDFVHKP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)=CCCC=C(C)C(O)=O

Computed Properties

• Exact Mass: 198.08922

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 439.0±45.0 °C(Predicted)
• PSA: 74.6
• pka: 4.58±0.19(Predicted)